2,3,4,5,6-pentamethyl-N-(2-(1-methyl-1H-pyrrol-2-yl)-2-(pyrrolidin-1-yl)ethyl)benzenesulfonamide

• IUPAC Name: 2,3,4,5,6-pentamethyl-N-[2-(1-methylpyrrol-2-yl)-2-pyrrolidin-1-ylethyl]benzenesulfonamide
• InChI: InChI=1S/C22H33N3O2S/c1-15-16(2)18(4)22(19(5)17(15)3)28(26,27)23-14-21(25-12-7-8-13-25)20-10-9-11-24(20)6/h9-11,21,23H,7-8,12-14H2,1-6H3
• InChI Key: ZDJYCOQJWNETRL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=C(C(=C1C)C)S(=O)(=O)NCC(C2=CC=CN2C)N3CCCC3)C)C
• Molecular Formula: C22H33N3O2S
• Molecular Weight: 403.6 g/mol

Description

2,3,4,5,6-pentamethyl-N-(2-(1-methyl-1H-pyrrol-2-yl)-2-(pyrrolidin-1-yl)ethyl)benzenesulfonamide is a useful research compound. Its molecular formula is C22H33N3O2S and its molecular weight is 403.59. The purity is usually 95%.
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Scientific Research Applications

Catalytic Applications

Sulfonamide derivatives have been explored for their catalytic properties. For instance, studies on Cp*Ir(pyridinesulfonamide)Cl pre-catalysts have demonstrated their efficiency in the base-free transfer hydrogenation of ketones, highlighting the potential of sulfonamide derivatives in facilitating various catalytic reactions, including those involving aryl, diaryl, and α,β-unsaturated ketones without the need for basic additives or halide abstractors (Ruff et al., 2016).

Ligand for Metal Coordination

The structural and supramolecular characteristics of N-[2-(pyridin-2-yl)ethyl]-derivatives of methane-, benzene- and toluenesulfonamide have been documented, showcasing their potential as ligands for metal coordination. This research underscores the versatility of sulfonamide derivatives in forming complex structures with metals, which could be valuable in the development of new materials or catalytic systems (Jacobs et al., 2013).

Antimicrobial and Anticancer Activities

Sulfonamide compounds have also been studied for their antimicrobial and anticancer activities. Research into novel indenopyridine derivatives bearing the benzenesulfonamide moiety has revealed compounds with significant in vitro anticancer activity against breast cancer cell lines, suggesting the therapeutic potential of sulfonamide derivatives in oncology (Ghorab & Al-Said, 2012). Additionally, arylazopyrazole pyrimidone clubbed heterocyclic compounds have exhibited antimicrobial activity, pointing to their use in combating bacterial and fungal infections (Sarvaiya et al., 2019).